Cas no 2171965-26-5 (2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171965-26-5
• MF: C₉H₁₅F₃N₄O
• MW: 252.236811876297
• CID: 6383784
• PubChem ID: 165600586
• Update Time: 2025-10-30

2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2171965-26-5
• 2-[1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• EN300-1598425

• Inchi： 1S/C9H15F3N4O/c1-2-17-6-5-16-8(9(10,11)12)7(3-4-13)14-15-16/h2-6,13H2,1H3
• InChI Key： OPBBDQSXZTVKBJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CCN)N=NN1CCOCC)(F)F

Computed Properties

• Exact Mass: 252.11979560g/mol
• Monoisotopic Mass: 252.11979560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171965-26-5)

The compound 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2171965-26-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a trifluoromethyl group and an ethoxyethyl side chain contributes to its unique physicochemical properties, making it a promising candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of triazole derivatives in medicinal chemistry. These molecules often exhibit desirable pharmacological properties, including enhanced bioavailability and improved metabolic stability. The specific arrangement of atoms in 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine suggests that it may interact with biological targets in a manner similar to other well-studied triazole-based drugs. This has prompted scientists to explore its potential as a lead compound for the development of new therapeutic agents.

The trifluoromethyl group is a key structural feature that influences the compound's reactivity and binding affinity. This moiety is known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes. Additionally, the ethoxyethyl side chain adds another layer of complexity, potentially affecting solubility and interactions with biological systems. The combination of these features makes 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine a versatile scaffold for further chemical modifications and derivatization.

In the context of drug discovery, the synthesis and characterization of this compound have opened up new avenues for research. Studies have shown that derivatives of this molecule may exhibit activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary computational studies suggest that modifications to the triazol core could enhance binding affinity to specific protein targets. Such findings are crucial for designing molecules with improved pharmacological profiles.

The development of novel pharmaceuticals often relies on the optimization of existing molecular structures. The compound 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine serves as a valuable starting point for exploring new chemical space. By leveraging its unique structural features, researchers can design analogs with tailored properties for specific therapeutic applications. This approach aligns with current trends in drug discovery, where structure-based design and high-throughput screening are used to identify promising candidates.

Advances in synthetic methodologies have also facilitated the preparation of complex molecules like 2-1-(2-ethoxyethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine. Modern techniques allow for precise control over molecular architecture, enabling chemists to introduce desired functional groups with high efficiency. This has accelerated the process of discovering new drug candidates and has reduced the time required for lead optimization.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique properties make it suitable for use in agrochemicals and material science as well. For example, derivatives of this molecule could be developed as novel pesticides or as components in advanced materials with specific functionalities. Such interdisciplinary applications highlight the versatility of heterocyclic compounds like 2-1-(2-et